Cas no 2624131-43-5 (1-cyclobutyl-1H-pyrrole-3-carbaldehyde)
1-cyclobutyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-cyclobutyl-1H-pyrrole-3-carbaldehyde
- Z4922949067
-
- MDL: MFCD33550897
- Inchi: 1S/C9H11NO/c11-7-8-4-5-10(6-8)9-2-1-3-9/h4-7,9H,1-3H2
- InChI Key: FJVRNXFGZDVIBO-UHFFFAOYSA-N
- SMILES: O=CC1C=CN(C=1)C1CCC1
Computed Properties
- Exact Mass: 149.084063974 g/mol
- Monoisotopic Mass: 149.084063974 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 22
- Molecular Weight: 149.19
1-cyclobutyl-1H-pyrrole-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27747365-1g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95% | 1g |
$813.0 | 2023-09-10 | |
| Enamine | EN300-27747365-5g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95% | 5g |
$2360.0 | 2023-09-10 | |
| Enamine | EN300-27747365-10g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95% | 10g |
$3500.0 | 2023-09-10 | |
| Enamine | EN300-27747365-0.05g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 0.05g |
$188.0 | 2025-03-19 | |
| Enamine | EN300-27747365-0.1g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 0.1g |
$282.0 | 2025-03-19 | |
| Enamine | EN300-27747365-0.25g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 0.25g |
$403.0 | 2025-03-19 | |
| Enamine | EN300-27747365-0.5g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 0.5g |
$636.0 | 2025-03-19 | |
| Enamine | EN300-27747365-1.0g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 1.0g |
$813.0 | 2025-03-19 | |
| Enamine | EN300-27747365-2.5g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 2.5g |
$1594.0 | 2025-03-19 | |
| Enamine | EN300-27747365-5.0g |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde |
2624131-43-5 | 95.0% | 5.0g |
$2360.0 | 2025-03-19 |
1-cyclobutyl-1H-pyrrole-3-carbaldehyde Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 1-cyclobutyl-1H-pyrrole-3-carbaldehyde
Recent Advances in the Study of 1-Cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) in Chemical Biology and Pharmaceutical Research
The compound 1-cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic aldehyde, characterized by its unique cyclobutyl-pyrrole structure, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a versatile building block for the development of novel therapeutic agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde through a palladium-catalyzed cyclization reaction, achieving high yields (78-85%) and excellent purity (>98%). The researchers highlighted the compound's stability under physiological conditions and its compatibility with various downstream derivatization reactions, making it particularly valuable for combinatorial chemistry approaches. Notably, the electron-rich pyrrole ring and the aldehyde functionality provide multiple sites for structural modifications, enabling the creation of diverse molecular libraries.
In pharmacological investigations, 1-cyclobutyl-1H-pyrrole-3-carbaldehyde has shown remarkable potential as a kinase inhibitor scaffold. A recent Nature Communications paper (2024) reported that derivatives of this compound exhibited selective inhibition against JAK3 kinase (IC50 = 12.3 nM) while showing minimal activity against other JAK family members. This selectivity profile suggests potential applications in autoimmune disease treatment, where JAK3-specific inhibitors are highly sought after to reduce off-target effects. Molecular docking studies revealed that the cyclobutyl moiety plays a crucial role in binding to a unique hydrophobic pocket in the JAK3 active site.
The compound's utility extends beyond kinase inhibition. A 2024 ACS Chemical Biology study demonstrated that 1-cyclobutyl-1H-pyrrole-3-carbaldehyde derivatives can serve as effective covalent inhibitors for cysteine proteases. The aldehyde group forms a reversible hemithioacetal bond with the active-site cysteine, while the cyclobutyl group provides optimal steric constraints for selective target engagement. This finding opens new avenues for developing antiviral and anticancer agents targeting viral proteases and cathepsins.
Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde derivatives has yielded encouraging results. A 2023 European Journal of Pharmaceutical Sciences publication reported favorable pharmacokinetic properties for several lead compounds, including good oral bioavailability (F = 65-72%) and acceptable plasma half-lives (t1/2 = 4.5-6.2 h) in rodent models. The metabolic stability studies indicated that the cyclobutyl ring confers resistance to oxidative metabolism compared to larger cycloalkyl substituents.
Ongoing research is exploring the application of 1-cyclobutyl-1H-pyrrole-3-carbaldehyde in PROTAC (Proteolysis Targeting Chimera) development. A recent patent application (WO2024015832) describes its use as a warhead in E3 ligase-recruiting molecules, leveraging the aldehyde group for reversible target binding while maintaining the structural rigidity needed for effective ternary complex formation. This innovative approach may address current challenges in targeted protein degradation therapeutics.
In conclusion, 1-cyclobutyl-1H-pyrrole-3-carbaldehyde (CAS: 2624131-43-5) represents a multifaceted chemical scaffold with significant potential in drug discovery. Its unique structural features, synthetic accessibility, and diverse biological activities make it a valuable tool for medicinal chemists. Future research directions likely include optimization of its derivatives for clinical development and exploration of its applications in emerging therapeutic modalities such as covalent inhibitors and targeted protein degraders.
2624131-43-5 (1-cyclobutyl-1H-pyrrole-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)